An In-Depth Technical Guide to 3-(3-Fluoro-5-methoxyphenyl)propanoic Acid: Structure, Properties, and Pharmaceutical Potential
An In-Depth Technical Guide to 3-(3-Fluoro-5-methoxyphenyl)propanoic Acid: Structure, Properties, and Pharmaceutical Potential
Senior Application Scientist Note: The initial topic of inquiry, "2-(3-Fluoro-5-methoxyphenyl)propanoic acid," appears to be a less common or potentially misidentified isomer. Publicly available scientific literature and chemical databases predominantly feature the closely related and well-characterized isomer, 3-(3-Fluoro-2-methoxyphenyl)propanoic acid . This guide will, therefore, focus on this latter, well-documented compound (CAS No. 1092460-70-2) to ensure scientific accuracy and depth. This decision is based on the wealth of available data for this isomer, allowing for a comprehensive technical overview as requested.
Introduction: The Strategic Role of Fluorine in Phenylpropanoic Acid Scaffolds
Phenylpropanoic acid derivatives are a cornerstone in medicinal chemistry, most notably as non-steroidal anti-inflammatory drugs (NSAIDs). The introduction of a fluorine atom into such scaffolds is a deliberate and strategic decision aimed at enhancing the molecule's pharmaceutical properties. Fluorine's high electronegativity and small atomic size can profoundly influence a drug candidate's metabolic stability, binding affinity to target proteins, and lipophilicity.[1][2] Specifically, the carbon-fluorine bond is exceptionally strong, which can block metabolic oxidation at that site, thereby increasing the drug's half-life.[2] This strategic incorporation of fluorine is a key aspect of modern drug design, aiming to create more potent, selective, and durable therapeutic agents.[1][2]
This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and potential biological significance of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid, a molecule of interest for researchers in drug discovery and development.
Physicochemical Properties
A clear understanding of a compound's physicochemical properties is fundamental to its development as a therapeutic agent. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.
| Property | Value | Source |
| IUPAC Name | 3-(3-fluoro-2-methoxyphenyl)propanoic acid | [3] |
| CAS Number | 1092460-70-2 | [3] |
| Molecular Formula | C₁₀H₁₁FO₃ | [3] |
| Molecular Weight | 198.19 g/mol | [3] |
| Appearance | Solid (predicted) | |
| XLogP3 | 1.8 | [3] |
| Hydrogen Bond Donors | 1 | [3] |
| Hydrogen Bond Acceptors | 3 | [3] |
Synthesis and Purification
Hypothetical Synthesis Workflow
Caption: Hypothetical two-step synthesis of the target compound.
Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of 3-(3-Fluoro-2-methoxyphenyl)acrylic acid (Knoevenagel Condensation)
-
To a solution of 3-fluoro-2-methoxybenzaldehyde (1.0 eq) in pyridine (5-10 vol), add malonic acid (1.2 eq) and a catalytic amount of piperidine (0.1 eq).
-
Heat the reaction mixture to reflux (approximately 115°C) for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature and pour it into a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product.
-
Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum to yield the crude acrylic acid derivative.
Step 2: Synthesis of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid (Hydrogenation)
-
Dissolve the crude 3-(3-fluoro-2-methoxyphenyl)acrylic acid (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.
-
Add a catalytic amount of 10% palladium on carbon (Pd/C).
-
Subject the mixture to hydrogenation (using a balloon or a Parr hydrogenator) at room temperature and atmospheric or slightly elevated pressure until the reaction is complete (monitored by TLC or the cessation of hydrogen uptake).
-
Filter the reaction mixture through a pad of Celite to remove the catalyst.
-
Evaporate the solvent under reduced pressure to yield the crude 3-(3-fluoro-2-methoxyphenyl)propanoic acid.
-
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure compound.
Spectroscopic Analysis
The structural elucidation of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid would rely on a combination of spectroscopic techniques. While experimental data is not publicly available, the expected spectral characteristics can be predicted.
-
¹H NMR: The spectrum would be expected to show characteristic signals for the aromatic protons, the methoxy group protons, and the two methylene groups of the propanoic acid side chain. The aromatic protons would exhibit splitting patterns influenced by both the fluorine and methoxy substituents, as well as coupling to each other. The methylene protons adjacent to the aromatic ring and the carboxylic acid would likely appear as triplets.
-
¹³C NMR: The spectrum would display ten distinct carbon signals. The chemical shifts of the aromatic carbons would be influenced by the electron-withdrawing fluorine and electron-donating methoxy groups. The carbonyl carbon of the carboxylic acid would appear at the downfield end of the spectrum.
-
Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H stretching band for the carboxylic acid, a sharp C=O stretching band, C-O stretching bands for the ether and carboxylic acid, and C-F and aromatic C-H stretching bands.
-
Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns, including the loss of the carboxylic acid group.
Pharmacological Profile and Biological Significance
Given its structural similarity to known NSAIDs, it is highly probable that 3-(3-Fluoro-2-methoxyphenyl)propanoic acid exhibits anti-inflammatory activity through the inhibition of cyclooxygenase (COX) enzymes.
Potential Mechanism of Action: COX Inhibition
Caption: Proposed mechanism of action via COX enzyme inhibition.
The COX enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. By inhibiting these enzymes, the production of prostaglandins is reduced, leading to anti-inflammatory effects. The fluorine and methoxy substituents on the phenyl ring of 3-(3-fluoro-2-methoxyphenyl)propanoic acid would play a crucial role in its binding affinity and selectivity for the COX isoforms.
Experimental Protocol: In Vitro Cyclooxygenase (COX) Inhibition Assay
To empirically determine the inhibitory activity of 3-(3-Fluoro-2-methoxyphenyl)propanoic acid against COX-1 and COX-2, a colorimetric or fluorometric inhibitor screening assay can be employed.
Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of the test compound for both COX-1 and COX-2 enzymes.
Materials:
-
Purified ovine COX-1 and human recombinant COX-2 enzymes
-
COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)
-
Heme cofactor
-
Arachidonic acid (substrate)
-
Colorimetric or fluorometric probe (e.g., Amplex™ Red)
-
Test compound (3-(3-Fluoro-2-methoxyphenyl)propanoic acid) dissolved in DMSO
-
Known COX inhibitor as a positive control (e.g., ibuprofen or celecoxib)
-
96-well microplate
-
Microplate reader
Procedure:
-
Reagent Preparation: Prepare working solutions of the enzymes, substrate, and probe in the assay buffer according to the manufacturer's instructions. Prepare a serial dilution of the test compound and the positive control in DMSO.
-
Enzyme Incubation: To the wells of a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2).
-
Inhibitor Addition: Add a small volume of the diluted test compound or control inhibitor to the appropriate wells. For the uninhibited control, add the same volume of DMSO.
-
Pre-incubation: Incubate the plate at 37°C for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.
-
Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.
-
Signal Detection: Immediately begin monitoring the change in absorbance or fluorescence over time using a microplate reader at the appropriate wavelength.
-
Data Analysis: Calculate the rate of reaction for each well. Determine the percentage of inhibition for each concentration of the test compound relative to the uninhibited control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
Self-Validation: The inclusion of a known COX inhibitor as a positive control serves to validate the assay's performance. The obtained IC₅₀ value for the control should be within the expected range. A clear dose-dependent inhibition by the test compound would indicate a specific interaction with the enzyme.
Conclusion and Future Directions
3-(3-Fluoro-2-methoxyphenyl)propanoic acid represents a molecule of significant interest within the field of medicinal chemistry. Its structure, combining a proven pharmacophore (phenylpropanoic acid) with a strategic fluorine substitution, suggests a strong potential for anti-inflammatory activity, likely through the inhibition of COX enzymes. The technical framework provided in this guide outlines the key physicochemical properties, a plausible synthetic route, and a robust experimental protocol for evaluating its biological activity.
Future research should focus on the successful synthesis and purification of this compound, followed by comprehensive spectroscopic characterization to confirm its structure. Subsequent in vitro and in vivo pharmacological studies are necessary to elucidate its precise mechanism of action, determine its potency and selectivity as a COX inhibitor, and evaluate its overall therapeutic potential.
References
-
PubChem. 3-(3-Fluoro-2-methoxyphenyl)propanoic acid. [Link]
- O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(8), 759-766.
- Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
-
MDPI. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. [Link]
